Cas no 107514-80-7 (Benzenesulfonic acid,4-(1-ethyltridecyl)-)

Benzenesulfonic acid,4-(1-ethyltridecyl)- structure
107514-80-7 structure
Product Name:Benzenesulfonic acid,4-(1-ethyltridecyl)-
CAS No:107514-80-7
MF:C21H36O3S
MW:368.573745727539
CID:178148
PubChem ID:183832
Update Time:2025-04-19

Benzenesulfonic acid,4-(1-ethyltridecyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-(1-ethyltridecyl)-
    • 4-pentadecan-3-ylbenzenesulfonic acid
    • DTXSID80860447
    • NS00094981
    • Benzenesulfonic acid, 4-(1-ethyltridecyl)-
    • 4-(Pentadecan-3-yl)benzene-1-sulfonic acid
    • 107514-80-7
    • Inchi: 1S/C21H36O3S/c1-3-5-6-7-8-9-10-11-12-13-14-19(4-2)20-15-17-21(18-16-20)25(22,23)24/h15-19H,3-14H2,1-2H3,(H,22,23,24)
    • InChI Key: LBECBDBROSKIAC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)C(CC)CCCCCCCCCCCC)(=O)(=O)O

Computed Properties

  • Exact Mass: 368.23868
  • Monoisotopic Mass: 368.239
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • Density: 1.022
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.503
  • PSA: 54.37
  • LogP: 7.81870
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